Cas no 1261914-06-0 (2-Chloro-4-(2-chloro-4-ethoxyphenyl)benzoic acid)

• Product Name: 2-Chloro-4-(2-chloro-4-ethoxyphenyl)benzoic acid
• CAS No: 1261914-06-0
• MF: C₁₅H₁₂Cl₂O₃
• MW: 311.159982681274
• MDL: MFCD18322328
• CID: 2621936
• PubChem ID: 53228159
• Update Time: 2025-06-11

2-Chloro-4-(2-chloro-4-ethoxyphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261914-06-0
• 2-CHLORO-4-(2-CHLORO-4-ETHOXYPHENYL)BENZOIC ACID
• 2-Chloro-4-(2-chloro-4-ethoxyphenyl)benzoic acid, 95%
• 2',3-Dichloro-4'-ethoxy[1,1'-biphenyl]-4-carboxylic acid
• MFCD18322328
• DTXSID80691692
• 2-Chloro-4-(2-chloro-4-ethoxyphenyl)benzoic acid

• MDL： MFCD18322328
• Inchi： 1S/C15H12Cl2O3/c1-2-20-10-4-6-11(14(17)8-10)9-3-5-12(15(18)19)13(16)7-9/h3-8H,2H2,1H3,(H,18,19)
• InChI Key： PPFILRQZELSDJF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=CC(C(=O)O)=C(C=1)Cl)OCC

Computed Properties

• Exact Mass: 310.0163496Da
• Monoisotopic Mass: 310.0163496Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-Chloro-4-(2-chloro-4-ethoxyphenyl)benzoic acid

Comprehensive Overview of 2-Chloro-4-(2-chloro-4-ethoxyphenyl)benzoic acid (CAS No. 1261914-06-0)

2-Chloro-4-(2-chloro-4-ethoxyphenyl)benzoic acid (CAS No. 1261914-06-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique chlorinated aromatic structure and ethoxy functional group, serves as a critical intermediate in the synthesis of various bioactive molecules. Its molecular formula, C₁₅H₁₂Cl₂O₃, reflects a balanced combination of hydrophobicity and reactivity, making it a versatile building block for further chemical modifications.

In recent years, the demand for chlorinated benzoic acid derivatives has surged due to their applications in crop protection and drug discovery. Researchers are particularly interested in how 2-Chloro-4-(2-chloro-4-ethoxyphenyl)benzoic acid can be leveraged to develop novel herbicides and anti-inflammatory agents. A growing trend in green chemistry has also prompted investigations into eco-friendly synthesis routes for this compound, aligning with global sustainability goals. Questions like "How to synthesize 2-Chloro-4-(2-chloro-4-ethoxyphenyl)benzoic acid efficiently?" or "What are the biological activities of this compound?" are frequently searched in academic and industrial databases.

The structural features of CAS No. 1261914-06-0 include two chlorine atoms strategically positioned to enhance electronic effects and a benzoic acid moiety that facilitates hydrogen bonding. These attributes contribute to its potential as a ligand in enzyme inhibition studies, particularly targeting cyclooxygenase (COX) pathways. Additionally, its ethoxy group improves solubility in organic solvents, a property highly valued in formulation science. Recent publications highlight its role in optimizing pesticide efficacy while minimizing environmental persistence, addressing concerns raised by regulatory bodies.

From a commercial perspective, 2-Chloro-4-(2-chloro-4-ethoxyphenyl)benzoic acid is often discussed in the context of patented formulations and intellectual property landscapes. Companies seeking alternatives to traditional agrochemicals are actively exploring derivatives of this compound to meet stricter safety standards. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to ensure high purity, as even trace impurities can impact performance in end-use applications. The compound’s stability under varying pH conditions further broadens its utility in controlled-release systems.

Emerging studies suggest that CAS No. 1261914-06-0 may also play a role in material science, particularly in designing polymeric coatings with enhanced adhesion properties. Its dual aryl chloride functionality allows for cross-coupling reactions, enabling the creation of complex architectures. As the scientific community continues to explore structure-activity relationships (SAR), this compound remains a focal point for innovation. For those inquiring about "safe handling protocols for chlorinated aromatics" or "scalable production methods," current literature emphasizes solvent selection and catalytic optimization.

In conclusion, 2-Chloro-4-(2-chloro-4-ethoxyphenyl)benzoic acid exemplifies the intersection of chemical ingenuity and practical application. Its multifaceted uses—from agricultural chemistry to pharmaceutical intermediates—underscore its importance in modern industrial workflows. Future research will likely focus on refining its synthetic accessibility and expanding its therapeutic potential, ensuring its relevance in an ever-evolving scientific landscape.